Cas no 827029-48-1 (Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester)

• Product Name: Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester
• CAS No: 827029-48-1
• MF: C₂₇H₄₈O₂
• MW: 404.668828964233
• CID: 686305
• PubChem ID: 71417775
• Update Time: 2025-04-19

Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 3,7,11-trimethyl-2,6,10-dodecatrienyl ester
• 3,7,11-trimethyldodeca-2,6,10-trienyl dodecanoate
• 827029-48-1
• 3,7,11-TRIMETHYLDODECA-2,6,10-TRIEN-1-YL DODECANOATE
• farnesyl laurate
• DTXSID10837107

• Inchi： 1S/C27H48O2/c1-6-7-8-9-10-11-12-13-14-21-27(28)29-23-22-26(5)20-16-19-25(4)18-15-17-24(2)3/h17,19,22H,6-16,18,20-21,23H2,1-5H3
• InChI Key： APTQJZOTWYEACL-UHFFFAOYSA-N
• SMILES： O(CC=C(C)CCC=C(C)CC/C=C(\C)/C)C(CCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 404.365430770g/mol
• Monoisotopic Mass: 404.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 19
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 10.5
• Topological Polar Surface Area: 26.3Ų